Cas no 2229462-16-0 (3-hydroxy-3-(1-methylcyclohexyl)propanoic acid)
3-hydroxy-3-(1-methylcyclohexyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-hydroxy-3-(1-methylcyclohexyl)propanoic acid
- EN300-1781022
- 2229462-16-0
-
- Inchi: 1S/C10H18O3/c1-10(5-3-2-4-6-10)8(11)7-9(12)13/h8,11H,2-7H2,1H3,(H,12,13)
- InChI Key: HBRABYAIGBOESZ-UHFFFAOYSA-N
- SMILES: OC(CC(=O)O)C1(C)CCCCC1
Computed Properties
- Exact Mass: 186.125594432g/mol
- Monoisotopic Mass: 186.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 57.5Ų
3-hydroxy-3-(1-methylcyclohexyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1781022-0.05g |
3-hydroxy-3-(1-methylcyclohexyl)propanoic acid |
2229462-16-0 | 0.05g |
$888.0 | 2023-09-20 | ||
| Enamine | EN300-1781022-0.1g |
3-hydroxy-3-(1-methylcyclohexyl)propanoic acid |
2229462-16-0 | 0.1g |
$930.0 | 2023-09-20 | ||
| Enamine | EN300-1781022-0.25g |
3-hydroxy-3-(1-methylcyclohexyl)propanoic acid |
2229462-16-0 | 0.25g |
$972.0 | 2023-09-20 | ||
| Enamine | EN300-1781022-0.5g |
3-hydroxy-3-(1-methylcyclohexyl)propanoic acid |
2229462-16-0 | 0.5g |
$1014.0 | 2023-09-20 | ||
| Enamine | EN300-1781022-1.0g |
3-hydroxy-3-(1-methylcyclohexyl)propanoic acid |
2229462-16-0 | 1g |
$1057.0 | 2023-05-23 | ||
| Enamine | EN300-1781022-2.5g |
3-hydroxy-3-(1-methylcyclohexyl)propanoic acid |
2229462-16-0 | 2.5g |
$2071.0 | 2023-09-20 | ||
| Enamine | EN300-1781022-5.0g |
3-hydroxy-3-(1-methylcyclohexyl)propanoic acid |
2229462-16-0 | 5g |
$3065.0 | 2023-05-23 | ||
| Enamine | EN300-1781022-10.0g |
3-hydroxy-3-(1-methylcyclohexyl)propanoic acid |
2229462-16-0 | 10g |
$4545.0 | 2023-05-23 | ||
| Enamine | EN300-1781022-1g |
3-hydroxy-3-(1-methylcyclohexyl)propanoic acid |
2229462-16-0 | 1g |
$1057.0 | 2023-09-20 | ||
| Enamine | EN300-1781022-5g |
3-hydroxy-3-(1-methylcyclohexyl)propanoic acid |
2229462-16-0 | 5g |
$3065.0 | 2023-09-20 |
3-hydroxy-3-(1-methylcyclohexyl)propanoic acid Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on 3-hydroxy-3-(1-methylcyclohexyl)propanoic acid
3-Hydroxy-3-(1-Methylcyclohexyl)Propanoic Acid: A Comprehensive Overview
The compound with CAS No 2229462-16-0, known as 3-hydroxy-3-(1-methylcyclohexyl)propanoic acid, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the properties, synthesis, applications, and recent research findings related to this compound.
Structure and Properties
3-Hydroxy-3-(1-methylcyclohexyl)propanoic acid is a cyclic carboxylic acid derivative with a hydroxyl group attached to the same carbon as the cyclohexyl substituent. The molecule consists of a cyclohexane ring substituted with a methyl group at the 1-position and a propanoic acid moiety at the 3-position. This structure imparts the compound with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions.
Synthesis and Characterization
The synthesis of 3-hydroxy-3-(1-methylcyclohexyl)propanoic acid involves multi-step organic reactions, often utilizing ring-opening or cyclization techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed transition metal catalysts to achieve higher yields and better stereocontrol during the synthesis process.
Biological Activity and Applications
One of the most intriguing aspects of 3-hydroxy-3-(1-methylcyclohexyl)propanoic acid is its biological activity. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for drug development in treating inflammatory diseases such as arthritis or cardiovascular disorders. Additionally, its ability to modulate cellular signaling pathways has opened avenues for its use in cancer therapy.
Recent research has also highlighted its role as a precursor in the synthesis of bioactive molecules. For example, scientists have utilized this compound to develop novel antibiotics with enhanced efficacy against multidrug-resistant bacteria.
Environmental Impact and Safety
Understanding the environmental impact of 3-hydroxy-3-(1-methylcyclohexyl)propanoic acid is crucial for its sustainable use. Studies indicate that this compound undergoes biodegradation under specific environmental conditions, reducing its ecological footprint. However, further research is needed to assess its long-term effects on ecosystems.
In terms of safety, handling this compound requires adherence to standard laboratory protocols to minimize exposure risks. Its non-toxic profile makes it suitable for use in pharmaceutical formulations and food additives.
Future Directions
The future of 3-hydroxy-3-(1-methylcyclohexyl)propanoic acid lies in exploring its potential applications in green chemistry and biotechnology. Researchers are actively investigating methods to produce this compound through enzymatic catalysis or microbial fermentation, which could offer more eco-friendly alternatives to traditional synthetic routes.
In conclusion, 3-hydroxy-3-(1-methylcyclohexyl)propanoic acid is a multifaceted compound with immense potential across diverse industries. As research continues to uncover its properties and applications, it is poised to play a significant role in advancing chemical science and therapeutic development.
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